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Compound of Interest

Compound Name: 3-Methoxyfuran

Cat. No.: B152165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxyfuran is a heterocyclic organic compound belonging to the furan family. Its structure

consists of a five-membered aromatic ring containing one oxygen atom, with a methoxy group

substituted at the 3-position. While not as extensively studied as some other furan derivatives,

3-methoxyfuran and its related structures are of interest to researchers in various fields,

including synthetic organic chemistry and medicinal chemistry, due to their potential as building

blocks for more complex molecules. This document provides a detailed technical guide on 3-
methoxyfuran, summarizing its chemical identifiers, physical properties, synthesis, and

reactivity, with a focus on data relevant to research and development.

Chemical Identifiers and Physical Properties
A clear identification of a chemical compound is crucial for research and regulatory purposes.

The following tables summarize the key identifiers and computed physical properties of 3-
methoxyfuran.

Table 1: Chemical Identifiers for 3-Methoxyfuran[1]
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Identifier Value

CAS Number 3420-57-3

PubChem CID 12711598

IUPAC Name 3-methoxyfuran

Molecular Formula C₅H₆O₂

InChI InChI=1S/C5H6O2/c1-6-5-2-3-7-4-5/h2-4H,1H3

InChIKey VMMAQHURVWNQOM-UHFFFAOYSA-N

SMILES COC1=COC=C1

Table 2: Computed Physical and Chemical Properties of 3-Methoxyfuran[1]

Property Value

Molecular Weight 98.10 g/mol

Exact Mass 98.036779430 Da

Topological Polar Surface Area 22.4 Å²

Complexity 80.1

XLogP3 0.8

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Synthesis of 3-Methoxyfuran
The synthesis of 3-methoxyfuran can be approached through various synthetic strategies.

One general and effective method involves the gold-catalyzed cyclization of propargylic

alcohols in the presence of an alcohol, in this case, methanol.
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Experimental Protocol: Gold-Catalyzed Synthesis of 3-
Alkoxyfurans
This protocol is a general procedure for the synthesis of 3-alkoxyfurans and can be adapted for

the synthesis of 3-methoxyfuran.[2]

Materials:

Appropriate propargylic alcohol precursor

Methanol (reagent grade)

Gold catalyst, e.g., [Ph₃PAuNTf₂]₂·PhMe (2 mol%)

Anhydrous solvent (e.g., dichloromethane)

Silica gel for column chromatography

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolve the propargylic alcohol in methanol (8-10 mL per gram of alcohol).

To this solution, add the gold catalyst (2 mol%).

Stir the reaction mixture at room temperature.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material

is consumed.

Upon completion, remove the solvent in vacuo using a cold water bath to prevent potential

aerobic oxidation of the 3-alkoxyfuran product.

Purify the crude product by column chromatography on silica gel to yield the desired 3-

alkoxyfuran.

A logical workflow for this synthesis is depicted in the following diagram.
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Fig. 1: General workflow for the gold-catalyzed synthesis of 3-methoxyfuran.

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and characterization of chemical

compounds. While a complete set of spectra for 3-methoxyfuran is not readily available in

public databases, a reference to its 13C NMR spectrum exists.

13C NMR Spectrum: A 13C NMR spectrum for 3-methoxyfuran has been reported in the

chemical literature.[1]
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Reactivity and Potential Applications
Furan and its derivatives are known to participate in various chemical reactions, which makes

them valuable synthons in organic synthesis.

Diels-Alder Reactivity
3-Methoxyfuran is reported to exhibit Diels-Alder reactivity under forcing conditions.[3] This

reaction is a powerful tool for the construction of six-membered rings and is widely used in the

synthesis of complex natural products and pharmaceutical agents. The presence of the

electron-donating methoxy group can influence the regioselectivity and stereoselectivity of the

cycloaddition.

The logical relationship of a Diels-Alder reaction involving 3-methoxyfuran can be visualized

as follows:

3-Methoxyfuran
(Diene)

[4+2] Cycloaddition

Dienophile
(e.g., Maleic Anhydride)

Forcing Conditions
(Heat, Pressure)

Cycloadduct
(Bicyclic Ether)

Click to download full resolution via product page

Fig. 2: Conceptual diagram of the Diels-Alder reaction of 3-methoxyfuran.

Role in Drug Development
While specific biological activities or signaling pathway modulations for 3-methoxyfuran itself

are not well-documented in publicly available literature, furan-containing molecules are

prevalent in medicinal chemistry. The furan nucleus is a versatile scaffold, and its derivatives

have been investigated for a wide range of therapeutic applications. Methoxy-substituted
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aromatic compounds, in general, are common motifs in drug molecules, often contributing to

improved metabolic stability and receptor binding affinity. Therefore, 3-methoxyfuran
represents a potential starting material for the synthesis of novel drug candidates.

Conclusion
3-Methoxyfuran is a readily identifiable chemical compound with established physical and

chemical properties. Its synthesis can be achieved through modern catalytic methods, and its

reactivity, particularly in Diels-Alder reactions, makes it a potentially useful building block in

organic synthesis. While direct biological applications have yet to be extensively reported, its

structural motifs are relevant to the field of drug discovery. Further research into the synthesis,

reactivity, and biological evaluation of 3-methoxyfuran and its derivatives could unveil new

opportunities for the development of novel therapeutics and functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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